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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of industrial solvents, chlorofluorocarbons (CFCs) once held a prominent

position due to their favorable properties, including low toxicity, non-flammability, and high

stability. Among them, CFC-113 (1,1,2-trichloro-1,2,2-trifluoroethane) was a widely utilized

solvent for precision cleaning in various sectors, including the pharmaceutical and electronics

industries. However, the significant role of CFCs in stratospheric ozone depletion led to their

phase-out under the Montreal Protocol, prompting a shift towards alternative solvents. This

guide provides an objective performance comparison of CFC-113 with other key

chlorofluorocarbon solvents—CFC-11, CFC-12, CFC-114, and CFC-115—supported by

experimental data and detailed methodologies.

Quantitative Performance Comparison
The following tables summarize the key physical and performance properties of CFC-113 and

its counterparts. This data is essential for understanding their behavior and suitability for

various solvent applications.

Table 1: Physical Properties of Selected Chlorofluorocarbon Solvents
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Property CFC-113 CFC-11 CFC-12 CFC-114 CFC-115

Chemical

Formula
C2Cl3F3 CCl3F CCl2F2 C2Cl2F4 C2ClF5

Molecular

Weight (

g/mol )

187.38 137.37 120.91 170.92 154.47

Boiling Point

(°C)
47.6 23.8 -29.8 3.8 -38.7

Density

(g/cm³ at

20°C)

1.57 1.48
1.33 (liquid at

boiling point)
1.46

1.26 (liquid at

boiling point)

Vapor

Pressure

(kPa at 20°C)

37.9 89 568 190 790

Surface

Tension

(dynes/cm at

25°C)

17.3 18.0 9.0 11.0 6.0

Table 2: Solvency and Environmental Impact of Selected Chlorofluorocarbon Solvents
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Property CFC-113 CFC-11 CFC-12 CFC-114 CFC-115

Kauri-Butanol

(KB) Value
31[1] 60 18

Data not

available

Data not

available

Ozone

Depletion

Potential

(ODP)

0.8 1.0 1.0 1.0 0.6

Global

Warming

Potential

(GWP, 100-

year)

6130 4750 10900 10000 7370

Experimental Protocols
To ensure a comprehensive understanding of how these solvents are evaluated, detailed

methodologies for key performance-related experiments are provided below.

Experimental Protocol 1: Determination of Kauri-Butanol
(KB) Value (Based on ASTM D1133)
The Kauri-Butanol value is a measure of the solvency power of a hydrocarbon solvent. A higher

KB value indicates a stronger solvent.

1. Preparation of Kauri-Butanol Standard Solution: a. Prepare a standard solution by dissolving

a specified amount of kauri resin in n-butanol. b. The standard solution should be clear and free

of any suspended particles.

2. Titration Procedure: a. Dispense a precise volume of the Kauri-Butanol standard solution into

a titration flask. b. Slowly add the chlorofluorocarbon solvent being tested from a burette while

continuously swirling the flask. c. Continue the titration until the solution becomes cloudy or

turbid to a defined point (often determined by the inability to read printed text through the

solution). d. Record the volume of the solvent added.
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3. Calculation: a. The Kauri-Butanol value is calculated based on the volume of the solvent

required to reach the turbidity point, corrected against a standard solvent (toluene).

Experimental Protocol 2: Gravimetric Determination of
Cleaning Effectiveness
This method quantifies the ability of a solvent to remove a specific contaminant from a surface.

1. Substrate Preparation: a. Use standardized coupons of a relevant material (e.g., stainless

steel, aluminum). b. Pre-clean the coupons thoroughly to remove any existing residues and

weigh them accurately using an analytical balance.

2. Contaminant Application: a. Apply a known amount of a standard contaminant (e.g., a

specific oil, grease, or flux) evenly onto the surface of the pre-weighed coupons. b. Weigh the

contaminated coupons again to determine the exact mass of the applied contaminant.

3. Cleaning Process: a. Immerse the contaminated coupons in the chlorofluorocarbon solvent

for a specified time and at a controlled temperature. Agitation (e.g., ultrasonic bath) may be

applied to simulate industrial cleaning processes. b. Alternatively, for wipe cleaning evaluation,

a standardized wiping procedure with a solvent-impregnated cloth can be used.

4. Post-Cleaning Analysis: a. After cleaning, carefully dry the coupons to ensure complete

evaporation of the solvent. b. Weigh the cleaned and dried coupons. c. The cleaning

effectiveness is calculated as the percentage of the contaminant mass removed.

Experimental Protocol 3: Vapor Degreasing Process
Vapor degreasing is a common industrial cleaning method that utilizes the solvent's vapor to

clean parts.

1. Equipment Setup: a. A vapor degreaser typically consists of a sump where the solvent is

boiled, a vapor zone above the sump, and cooling coils at the top to condense the vapor.

2. Cleaning Cycle: a. The parts to be cleaned are placed in a basket and lowered into the vapor

zone. b. The hot solvent vapor condenses on the cooler surface of the parts, dissolving the

contaminants. c. The condensed solvent, carrying the dissolved contaminants, drips back into

the sump. d. This process continues until the parts reach the temperature of the vapor, at which
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point condensation ceases. e. For a final rinse, the parts can be passed through a spray of

freshly distilled solvent or immersed in a second sump containing clean, distilled solvent.

3. Drying: a. The cleaned parts are slowly raised out of the vapor zone, allowing the residual

solvent to flash off, leaving the parts clean and dry.

Visualizing Workflows and Relationships
To further clarify the processes and concepts discussed, the following diagrams have been

generated using Graphviz.
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Solvent Selection Workflow
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Key Performance Indicators

CFC-113
(Trichlorotrifluoroethane)

Solvency Power
(Kauri-Butanol Value)

Moderate (KB=31)

Boiling Point
(Volatility)

Moderate (47.6 °C)

Environmental Impact
(ODP & GWP)

High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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